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Compound of Interest
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Cat. No.: B091453 Get Quote

Introduction

1,4-Dioxane is a heterocyclic ether widely employed as a versatile aprotic solvent in organic

synthesis.[1][2] Often referred to simply as dioxane, it is a colorless liquid with a faint, sweet

odor.[1] Its unique properties, such as complete miscibility with water and a higher boiling point

than its analogue tetrahydrofuran (THF), make it a suitable solvent for a variety of chemical

transformations.[1][3] While diethyl ether is largely insoluble in water, dioxane is hygroscopic

and miscible.[1] It can serve as a higher-temperature alternative to THF, which has a boiling

point of 66 °C compared to dioxane's 101 °C.[1] However, its use requires stringent safety

protocols due to its propensity to form explosive peroxides upon storage and its classification

as a probable human carcinogen.[2][4] These application notes provide detailed protocols for

the safe handling, purification, and application of 1,4-dioxane in common organic reactions.

Data Presentation: Physical and Chemical Properties
The key physical and chemical properties of 1,4-Dioxane are summarized in the table below

for easy reference.
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Property Value References

Chemical Formula C₄H₈O₂ [5]

CAS Number 123-91-1 [2]

Molecular Weight 88.11 g/mol [2]

Appearance Colorless liquid [2][6]

Boiling Point 101 °C (214 °F) [1][3]

Melting Point 11.8 °C (53.2 °F) [3]

Density 1.033 g/mL [3]

Flash Point 12.8 °C (55 °F) [6]

Solubility in Water Miscible [1][7]

Vapor Pressure 38 mmHg at 25 °C

Autoignition Temp. 180 °C (356 °F)

Applications in Organic Synthesis
1,4-Dioxane's stability and miscibility make it a valuable solvent for numerous reactions in

organic chemistry.

Cross-Coupling Reactions: It is a frequently used solvent for palladium-catalyzed cross-

coupling reactions, such as the Suzuki-Miyaura coupling, due to its ability to dissolve a wide

range of organic substrates and inorganic bases.[8][9] A mixture of dioxane and water is

often optimal for these reactions.[8][10]

Grignard Reagent Manipulation: While not typically used for the formation of Grignard

reagents due to its high boiling point, it is instrumental in manipulating the Schlenk

equilibrium.[11][12] 1,4-Dioxane selectively precipitates magnesium halides (MgX₂) from

ethereal solutions of Grignard reagents, providing a method to isolate purer

diorganomagnesium compounds (R₂Mg).[11][13][14]
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Reactions Requiring Higher Temperatures: Its boiling point of 101 °C allows it to be used in

reactions that require higher temperatures than can be achieved with other common ether

solvents like diethyl ether (34.6 °C) or THF (66 °C).[1]

Other Applications: It is also employed in various other transformations, including lithiation

reactions and as a solvent for reagents like 4M HCl for the deprotection of Boc-protected

amines.[2][15]

Experimental Protocols
Safety Precaution: Before any use, 1,4-Dioxane must be tested for the presence of peroxides.

NEVER distill or concentrate dioxane that has not been tested and treated for peroxides.[16] All

manipulations should be performed in a certified chemical fume hood while wearing

appropriate Personal Protective Equipment (PPE).[4]

Protocol 1: Peroxide Detection and Removal
Ethers like 1,4-dioxane can form explosive peroxides upon exposure to air and light.[4][16]

Regular testing is a critical safety measure.

A. Qualitative Detection of Peroxides

Materials:

1,4-Dioxane sample (1-2 mL)

Potassium iodide (KI), solid (~100 mg)

Glacial acetic acid (1 mL)

Test tube

Procedure:

Add 1 mL of the 1,4-dioxane sample to a clean test tube.[16]

Add 1 mL of glacial acetic acid.[16]
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Add approximately 100 mg of solid potassium iodide.[16]

Stopper the tube, shake, and let it stand for 5 minutes in a dark place.[16]

Interpretation:

Negative Test: The solution remains colorless.

Positive Test: A yellow to brown color indicates the presence of peroxides. The intensity of

the color correlates with the peroxide concentration.[16][17]

B. Removal of Peroxides (Deperoxidation)

This protocol should be performed on solvents that have tested positive for peroxides.

Materials:

Peroxide-containing 1,4-dioxane

Aqueous solution of ferrous sulfate (FeSO₄) (10% w/v) or sodium bisulfite (NaHSO₃) (10%

w/v)[16]

Separatory funnel

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Place the peroxide-containing 1,4-dioxane into a separatory funnel.

Add an equal volume of a freshly prepared 10% aqueous ferrous sulfate or sodium

bisulfite solution.[16]

Stopper the funnel and shake vigorously for several minutes, venting frequently to release

any pressure.[16]

Allow the layers to separate.

Drain and discard the lower aqueous layer.[16]
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Repeat the washing process (Steps 2-5) until a sample of the organic layer gives a

negative peroxide test.[16]

Wash the 1,4-dioxane with water to remove any residual reducing agent.

Dry the purified 1,4-dioxane over an anhydrous drying agent like MgSO₄ or Na₂SO₄.[16]

Decant or filter the solvent. The peroxide-free dioxane is now ready for use or further

purification (e.g., distillation over sodium).
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Caption: Workflow for the safe handling and purification of 1,4-dioxane.
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Protocol 2: Suzuki-Miyaura Cross-Coupling Reaction
This protocol provides a general procedure for a palladium-catalyzed Suzuki-Miyaura cross-

coupling reaction using a 1,4-dioxane/water solvent system.

Materials:

Aryl halide (1.0 equiv.)

Arylboronic acid (1.2-1.5 equiv.)

Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv.)[8][18]

Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)[8]

Degassed 1,4-dioxane

Degassed deionized water

Schlenk tube or reaction flask with condenser

Inert gas supply (Argon or Nitrogen)

Procedure:

To a dry Schlenk tube under an inert atmosphere, add the aryl halide (1.0 equiv.),

arylboronic acid (1.2-1.5 equiv.), and base (2.0-3.0 equiv.).[8]

Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 equiv.).[8]

Add degassed 1,4-dioxane and degassed water, typically in a ratio of 4:1 or 2:1 (v/v), to

achieve the desired reaction concentration (e.g., 0.1 M).[8][10]

Purge the reaction mixture with the inert gas for 10-15 minutes.[8]

Heat the mixture with stirring to the desired temperature (typically 80-100 °C).[8][18]

Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, or LC-

MS).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b091453?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_Reaction_of_3_1_3_Dioxan_2_yl_4_iodopropiophenone.pdf
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.144/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_Reaction_of_3_1_3_Dioxan_2_yl_4_iodopropiophenone.pdf
https://www.benchchem.com/product/b091453?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_Reaction_of_3_1_3_Dioxan_2_yl_4_iodopropiophenone.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_Reaction_of_3_1_3_Dioxan_2_yl_4_iodopropiophenone.pdf
https://www.benchchem.com/product/b091453?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_Reaction_of_3_1_3_Dioxan_2_yl_4_iodopropiophenone.pdf
https://www.researchgate.net/figure/Solvent-mixture-screening-for-Suzuki-coupling-of-1-with-2_tbl3_350498692
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_Reaction_of_3_1_3_Dioxan_2_yl_4_iodopropiophenone.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_Reaction_of_3_1_3_Dioxan_2_yl_4_iodopropiophenone.pdf
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.144/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography.
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Caption: A general experimental workflow for the Suzuki coupling reaction.[8]
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Protocol 3: Purification of Grignard Reagents via the
Schlenk Equilibrium
This protocol describes the use of 1,4-dioxane to precipitate magnesium halides from a

Grignard reagent solution, yielding a solution of the diorganomagnesium compound.

Principle: Grignard reagents exist in solution in equilibrium with the corresponding

diorganomagnesium species and magnesium halides (2 RMgX ⇌ R₂Mg + MgX₂).[11] 1,4-
Dioxane forms an insoluble coordination polymer with MgX₂, driving the equilibrium to the

right and precipitating the magnesium halide.[11][14]

Materials:

Ethereal solution of Grignard reagent (RMgX)

Anhydrous 1,4-dioxane (peroxide-free)

Anhydrous reaction vessel (Schlenk flask)

Syringe or cannula for liquid transfer

Inert gas supply (Argon or Nitrogen)

Procedure:

Under a strict inert atmosphere, transfer the ethereal Grignard solution to a dry Schlenk

flask.

With vigorous stirring, slowly add anhydrous 1,4-dioxane (approximately 1.1 equivalents

relative to MgX₂) to the solution via syringe.

A precipitate (MgX₂(dioxane)₂) will form immediately.

Continue stirring for 1-2 hours at room temperature to ensure complete precipitation.

Allow the precipitate to settle.
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The supernatant liquid is the solution of the diorganomagnesium compound (R₂Mg). This

can be carefully transferred to another dry, inert flask via cannula filtration for use in

subsequent reactions.

Caption: Shifting the Schlenk equilibrium with 1,4-dioxane.

Safety, Handling, and Disposal
1,4-Dioxane is a hazardous chemical that requires careful handling.

Toxicity and Hazards: 1,4-Dioxane is a suspected human carcinogen, an irritant to the eyes

and respiratory tract, and can cause damage to the liver and kidneys upon high exposure.[4]

[7] It is a highly flammable liquid.[1] The primary acute hazard is the formation of explosive

peroxides.[4]

Personal Protective Equipment (PPE): Always handle 1,4-dioxane in a certified chemical

fume hood.[4] Wear appropriate PPE, including:

Safety goggles or a face shield.[4]

A flame-resistant lab coat.[19]

Chemical-resistant gloves (butyl rubber is recommended).[4]

Closed-toe shoes and long pants.[19]

Storage: Store 1,4-dioxane in tightly sealed containers in a cool, dry, and well-ventilated

area away from heat and ignition sources.[19][20] Containers should be dated upon receipt

and upon opening.[4] It is recommended to store the solvent under an inert atmosphere

(nitrogen or argon) to inhibit peroxide formation. Do not store opened containers for more

than 6 months without re-testing for peroxides.[4]

Spills: In case of a small spill (<1 L), absorb the liquid with an inert material (e.g., spill kit

absorbent or sand), collect it in a sealed container, and dispose of it as hazardous waste.[4]

Evacuate the area for larger spills and contact emergency services.[19]

Disposal: 1,4-Dioxane and materials contaminated with it must be disposed of as hazardous

waste according to institutional and local regulations.[4][19] Do not dispose of it down the
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drain.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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